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[2-[2-(2,4-Di-tert-pentylphenoxy)hexanoylamino]-4-hydroxyphenoxy]acetic acid methyl ester [2-[2-(2,4-Di-tert-pentylphenoxy)hexanoylamino]-4-hydroxyphenoxy]acetic acid methyl ester
Brand Name: Vulcanchem
CAS No.: 119142-63-1
VCID: VC0053983
InChI: InChI=1S/C31H45NO6/c1-9-12-13-27(29(35)32-24-19-22(33)15-17-26(24)37-20-28(34)36-8)38-25-16-14-21(30(4,5)10-2)18-23(25)31(6,7)11-3/h14-19,27,33H,9-13,20H2,1-8H3,(H,32,35)
SMILES: CCCCC(C(=O)NC1=C(C=CC(=C1)O)OCC(=O)OC)OC2=C(C=C(C=C2)C(C)(C)CC)C(C)(C)CC
Molecular Formula: C31H45NO6
Molecular Weight: 527.7 g/mol

[2-[2-(2,4-Di-tert-pentylphenoxy)hexanoylamino]-4-hydroxyphenoxy]acetic acid methyl ester

CAS No.: 119142-63-1

Main Products

VCID: VC0053983

Molecular Formula: C31H45NO6

Molecular Weight: 527.7 g/mol

[2-[2-(2,4-Di-tert-pentylphenoxy)hexanoylamino]-4-hydroxyphenoxy]acetic acid methyl ester - 119142-63-1

CAS No. 119142-63-1
Product Name [2-[2-(2,4-Di-tert-pentylphenoxy)hexanoylamino]-4-hydroxyphenoxy]acetic acid methyl ester
Molecular Formula C31H45NO6
Molecular Weight 527.7 g/mol
IUPAC Name methyl 2-[2-[2-[2,4-bis(2-methylbutan-2-yl)phenoxy]hexanoylamino]-4-hydroxyphenoxy]acetate
Standard InChI InChI=1S/C31H45NO6/c1-9-12-13-27(29(35)32-24-19-22(33)15-17-26(24)37-20-28(34)36-8)38-25-16-14-21(30(4,5)10-2)18-23(25)31(6,7)11-3/h14-19,27,33H,9-13,20H2,1-8H3,(H,32,35)
Standard InChIKey MKEUUGLSIVKPPR-UHFFFAOYSA-N
SMILES CCCCC(C(=O)NC1=C(C=CC(=C1)O)OCC(=O)OC)OC2=C(C=C(C=C2)C(C)(C)CC)C(C)(C)CC
Canonical SMILES CCCCC(C(=O)NC1=C(C=CC(=C1)O)OCC(=O)OC)OC2=C(C=C(C=C2)C(C)(C)CC)C(C)(C)CC
Synonyms [2-[2-(2,4-Di-tert-pentylphenoxy)hexanoylamino]-4-hydroxyphenoxy]acetic acid methyl ester
PubChem Compound 14439455
Last Modified Nov 11 2021
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